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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ammonium
thiosulfate (ATS) as a nitrification inhibitor in soil. The document outlines the mechanism of
action, summarizes key quantitative data from various studies, and provides detailed
experimental protocols for evaluating the efficacy of ATS.

Introduction

Nitrification, the biological oxidation of ammonium (NHa*) to nitrate (NOs™), is a critical process
in the global nitrogen cycle. However, in agricultural systems, the rapid conversion of
ammonium-based fertilizers to highly mobile nitrate can lead to significant nitrogen loss through
leaching and denitrification, resulting in reduced fertilizer efficiency and negative environmental
impacts.[1][2] Nitrification inhibitors are compounds that temporarily slow down this conversion,
thereby improving nitrogen use efficiency.[1] Ammonium thiosulfate ((NH4)2S20s), a liquid
fertilizer that provides both nitrogen and sulfur, has demonstrated potential as a nitrification
inhibitor.[2][3]

Mechanism of Action

Ammonium thiosulfate's inhibitory effect on nitrification is primarily attributed to the thiosulfate
(S20327) anion and its oxidation products, such as tetrathionate (S40Oe2™). The process involves
two key steps carried out by distinct groups of soil microorganisms:
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o Ammonia Oxidation: Ammonia-oxidizing bacteria (AOB) and archaea (AOA) convert
ammonium to nitrite (NOz27).

« Nitrite Oxidation: Nitrite-oxidizing bacteria (NOB) then oxidize nitrite to nitrate.

Thiosulfate and its derivatives are thought to inhibit the activity of ammonia-oxidizing
microorganisms, specifically targeting the first step of nitrification. This leads to a temporary
accumulation of ammonium in the soil, making it available for plant uptake for a longer period
and reducing the potential for nitrate leaching. Some studies suggest that thiosulfate may also
inhibit the second step of nitrification, leading to a transient accumulation of nitrite under certain
conditions.

Mechanism of Nitrification and Inhibition by Ammonium Thiosulfate
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Caption: Mechanism of nitrification and its inhibition by ammonium thiosulfate.

Quantitative Data Summary

The effectiveness of ammonium thiosulfate as a nitrification inhibitor varies depending on soil
type, application rate, and environmental conditions. The following tables summarize
guantitative data from key studies.

Table 1: Efficacy of Ammonium Thiosulfate (ATS) in Reducing Nitrification in Different Soil
Types
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ATS
. o Duration of Nitrification
Soil Type Application o o Reference
Inhibition Inhibition (%)
Rate
Tujunga Loam High Rate
ung Y J ] 14-63 days 75
Sand (7.68:1 N:S ratio)
Tujunga Loam High Rate
ung Y J ) 21-56 days 80
Sand (7.68:1 N:S ratio)
] High Rate
Sable Silt Loam 42-70 days 40

(7.68:1 N:S ratio)

Marvyn Loamy

Not specified

Not observed

No significant

Sand inhibition
N 2500 pg ATS/g
Not specified ) 14 days 82
solil

Sandy Soil 25 ppm S-ATS Not specified Evident inhibition

] - Moderate
Sandy-Loam Soil 25 ppm S-ATS Not specified o

inhibition

Table 2: Comparison of Ammonium Thiosulfate (ATS) with other Nitrification Inhibitors

Relative
. . Application Inhibition of
Inhibitor Soil Type Reference
Rate NOs3~
Production
- 55% over 22
ATS Not specified 100 mg S kg?
days
) i . 57% over 22
Nitrapyrin Not specified 2mg kg
days
Dicyandiamide Tujunga Loamy - Comparable to
Not specified

(DCD)

Sand

ATS
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Experimental Protocols

The following protocols are generalized methodologies for evaluating the efficacy of
ammonium thiosulfate as a nitrification inhibitor in soil incubation studies.

Protocol 1: Soil Incubation Study to Determine Nitrification Inhibition

1. Objective: To quantify the effect of ammonium thiosulfate on the rate of nitrification in a
controlled laboratory setting.

2. Materials:

e Fresh soil samples, sieved (2 mm)

o« Ammonium thiosulfate (ATS) solution of known concentration

e Urea or another ammonium-based nitrogen source

e Incubation vessels (e.g., 250 mL Erlenmeyer flasks or Mason jars)

» Deionized water

e 2 M KCI extraction solution

» Analytical equipment for ammonium, nitrite, and nitrate determination (e.g., colorimetric
autoanalyzer, ion chromatograph)

* Incubator

3. Experimental Design:

e Treatments:

o Control (no N fertilizer or inhibitor)

e Urea only

e Urea + ATS (at various rates, e.g., low, medium, high)

e Urea + a known nitrification inhibitor (e.g., DCD or nitrapyrin) for comparison
e Replication: A minimum of three replicates per treatment.

o Sampling Time Points: Day 0, 7, 14, 21, 28, 42, 56, and 70.

4. Procedure:

» Soil Preparation: Collect fresh soil from the field, removing any large debris. Sieve the soil
through a 2 mm mesh. Determine the initial gravimetric water content.
o Treatment Application:
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» Weigh a standardized amount of soil (e.g., 50 g dry weight equivalent) into each incubation
vessel.

» Adjust the soil moisture to a predetermined level (e.g., 60% water-filled pore space) with
deionized water.

o Apply the respective treatments (urea, ATS, etc.) in solution form to the soil surface and mix
thoroughly.

e |ncubation:

e Loosely cap the vessels to allow for gas exchange while minimizing moisture loss.

» Incubate the samples at a constant temperature (e.g., 25°C) in the dark.

» Periodically weigh the vessels and add deionized water to maintain the initial moisture
content.

o Soil Extraction and Analysis:

e At each sampling time point, destructively sample the designated replicates for each
treatment.

o Extract the soil with 2 M KCI solution (e.g., 1:5 soil-to-solution ratio) by shaking for a
specified time (e.g., 1 hour).

« Filter the solil slurry to obtain a clear extract.

» Analyze the extract for ammonium-N, nitrite-N, and nitrate-N concentrations using standard
analytical methods.

5. Data Analysis:

o Calculate the net nitrification rate as the change in nitrate concentration over time.

» Determine the percent inhibition of nitrification for the ATS treatments relative to the urea-
only treatment.

» Statistically analyze the data using appropriate methods (e.g., ANOVA, regression analysis)
to determine significant treatment effects.

Experimental Workflow for Evaluating ATS as a Nitrification Inhibitor
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Caption: A typical experimental workflow for a soil incubation study.
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Considerations and Limitations

e Soil Type Dependency: The effectiveness of ATS as a nitrification inhibitor is highly
dependent on soil properties such as texture, pH, and organic matter content.

o Application Rate: Higher rates of ATS generally result in greater and more prolonged
nitrification inhibition. However, excessively high rates may have other unintended
consequences.

e Environmental Conditions: Soil temperature and moisture significantly influence microbial
activity and therefore the rate of nitrification and the efficacy of inhibitors.

e Non-Target Effects: While some studies indicate that ATS does not negatively affect the
overall soil microbial biomass pool, further research is needed to understand its impact on
specific microbial communities, including ammonia-oxidizing archaea and bacteria.

 Nitrite Accumulation: Under certain conditions, the use of thiosulfate-based inhibitors may
lead to the temporary accumulation of nitrite, which can be toxic to plants at high
concentrations. Careful monitoring of nitrite levels is recommended.

Conclusion

Ammonium thiosulfate shows promise as a nitrification inhibitor, offering the dual benefit of
providing essential nitrogen and sulfur to crops while potentially improving nitrogen use
efficiency. However, its efficacy is context-dependent, and its application should be tailored to
specific soil and environmental conditions. The protocols and data presented in these notes
provide a framework for researchers to further evaluate and optimize the use of ATS in various
agricultural systems.
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To cite this document: BenchChem. [Application Notes and Protocols: Ammonium
Thiosulfate as a Nitrification Inhibitor in Soil]. BenchChem, [2025]. [Online PDF]. Available at:
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nitrification-inhibitor-in-soil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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